Cas no 942000-43-3 (3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea)

• Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea
• CAS No: 942000-43-3
• MF: C₁₇H₁₇FN₆O
• MW: 340.354885816574
• CID: 6497076
• Update Time: 2025-05-20

3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea
• 1-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3-(2-fluorophenyl)urea

• Inchi： 1S/C17H17FN6O/c1-11-7-8-13(9-12(11)2)24-16(21-22-23-24)10-19-17(25)20-15-6-4-3-5-14(15)18/h3-9H,10H2,1-2H3,(H2,19,20,25)
• InChI Key： NCRCFAOQXDSMDB-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(C)C(C)=C2)N=NN=1)C(NC1=CC=CC=C1F)=O

Additional information on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea

Professional Introduction to Compound with CAS No. 942000-43-3 and Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea

Compound with the CAS number 942000-43-3 and the product name 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates a tetrazole core, which is a heterocyclic structure known for its broad spectrum of pharmacological properties. Specifically, the presence of a 3,4-dimethylphenyl group and a 2-fluorophenyl moiety in the molecule contributes to its distinctive chemical and biological characteristics.

The tetrazole ring is a key pharmacophore in this compound, known for its ability to modulate various biological pathways. Tetrazole derivatives have been extensively studied for their potential applications in drug development due to their stability and reactivity. The 3,4-dimethylphenyl substituent enhances the lipophilicity of the molecule, which is crucial for membrane permeability and binding affinity to biological targets. Additionally, the 2-fluorophenyl group introduces a fluorine atom, which is often used in medicinal chemistry to improve metabolic stability and binding interactions.

Recent research has highlighted the therapeutic potential of this compound in addressing various diseases. Studies have demonstrated that derivatives of tetrazole exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of 3,4-dimethylphenyl and 2-fluorophenyl groups in this compound suggests that it may possess enhanced efficacy in these areas. For instance, preliminary in vitro studies have shown that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in tumor growth.

The structural design of this compound also aligns with current trends in drug discovery, where multivalent interactions are being exploited to improve drug potency and selectivity. The presence of multiple functional groups allows for versatile interactions with biological targets, potentially leading to higher binding affinity and reduced side effects. Furthermore, the use of fluorine atoms is a common strategy in medicinal chemistry to enhance drug-like properties such as bioavailability and pharmacokinetic profiles.

In clinical settings, compounds with similar structural motifs have shown promise in treating neurological disorders. The tetrazole core is particularly relevant in this context, as it has been found to interact with neurotransmitter receptors and ion channels. The 3,4-dimethylphenyl group may further modulate these interactions by influencing receptor affinity and selectivity. This makes the compound a potential candidate for developing novel therapies targeting neurological conditions such as epilepsy and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and confirming the final structure.

Evaluation of the pharmacokinetic properties of this compound is crucial for its translation from preclinical studies to clinical applications. Studies have indicated that the presence of fluorine atoms can significantly impact metabolic stability and excretion rates. Additionally, the lipophilicity imparted by the 3,4-dimethylphenyl group may influence distribution within biological tissues. These factors must be carefully considered during drug development to optimize therapeutic efficacy while minimizing potential adverse effects.

Future research directions include exploring analogues of this compound with modified substituents to further enhance biological activity and reduce toxicity. Computational modeling techniques such as molecular docking can be used to predict binding interactions with target proteins, guiding the design of more potent derivatives. Furthermore, preclinical studies involving animal models will be essential for evaluating the safety profile and therapeutic potential of this compound before human trials.

The development of novel pharmaceutical compounds like this one underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery of new drugs that address unmet medical needs. The unique structural features of this compound highlight its potential as a lead molecule for further drug development in various therapeutic areas.